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Introduction

Methyl 4-methylmorpholine-2-carboxylate is a heterocyclic organic compound featuring a
morpholine ring, a foundational structure in medicinal chemistry and organic synthesis. As a
substituted a-amino acid ester analog, this molecule presents a unique scaffold that combines
the conformational constraints of the morpholine ring with the reactive potential of an ester
functional group. Morpholine derivatives are integral building blocks in the development of
biologically active compounds, including pharmaceuticals and agrochemicals[1]. This guide
provides a comprehensive overview of the physicochemical properties, potential synthetic
pathways, applications, and safety protocols associated with Methyl 4-methylmorpholine-2-
carboxylate, tailored for professionals in chemical research and drug development.

Physicochemical Properties and Core Data

The precise characterization of a molecule is fundamental to its application. The properties of
Methyl 4-methylmorpholine-2-carboxylate are defined by its unique structure, which dictates
its reactivity, solubility, and potential biological interactions.
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Key Chemical Identifiers

A consistent and accurate identification is crucial for regulatory compliance, procurement, and

literature searches.

Identifier Value Source
methyl morpholine-2-
IUPAC Name PubChem[2]
carboxylate
Molecular Formula CeH11NOs PubChem[2], ChemScene[3]
CAS Number 135782-19-3 PubChem|[2]
Canonical SMILES CN1CCOC(C1)C(=0)0oC ChemScene|3]
RTITWBGWTASYEG-
INChl Key PubChem|[2]

UHFFFAOYSA-N

Core Physicochemical Data

The molecular weight and computed chemical properties provide insight into the molecule's

behavior in various chemical environments.

Property Value Source

Molecular Weight 145.16 g/mol PubChem[2], ChemScene[3]
Exact Mass 145.07389321 Da PubChem][2]

XLogP3-AA -0.6 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem|[2]

Hydrogen Bond Acceptor

Count 4 PubChem|[2]

Rotatable Bond Count 2 PubChem][2]

Synthesis and Mechanistic Insights
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While a specific, peer-reviewed synthesis for Methyl 4-methylmorpholine-2-carboxylate is
not prominently available, a logical synthetic pathway can be proposed based on established
organic chemistry principles for constructing the morpholine scaffold and modifying its
functional groups. The general strategy involves the formation of the parent morpholine-2-
carboxylic acid, followed by N-methylation and esterification.

Proposed Synthetic Workflow

The construction of this molecule can be envisioned as a multi-step process. A plausible route
involves the cyclization of an appropriate amino alcohol precursor, followed by functional group
manipulations. This workflow highlights key transformations required to achieve the target
structure.

Morpholine-2-carboxylic Acid N-Methylation 4-Methylmorpholine-2-carboxylic Acid Methyl 4-methylmorpholine-2-carboxylate

Diethanolamine Derivative

Click to download full resolution via product page

Caption: A generalized synthetic pathway for Methyl 4-methylmorpholine-2-carboxylate.

Key Transformation: Fischer Esterification

The final step in the proposed synthesis is the conversion of the carboxylic acid to a methyl
ester. Fischer esterification is a classic and reliable method for this transformation.

Reaction: 4-Methylmorpholine-2-carboxylic Acid + Methanol = Methyl 4-methylmorpholine-2-
carboxylate + Water

Experimental Protocol:

o Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, suspend 1.0 equivalent of 4-Methylmorpholine-2-carboxylic acid in an
excess of anhydrous methanol (e.g., 10-20 equivalents).

o Causality: Using methanol as both the reactant and the solvent drives the reaction
equilibrium towards the product side, maximizing yield according to Le Chatelier's
principle.
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» Catalyst Addition: Slowly add a catalytic amount of a strong acid (e.g., 0.1 equivalents of
concentrated sulfuric acid or p-toluenesulfonic acid) to the suspension.

o Causality: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, which
significantly increases the electrophilicity of the carbonyl carbon, making it more
susceptible to nucleophilic attack by the weakly nucleophilic methanol.

o Reaction Execution: Heat the mixture to reflux and maintain for several hours (e.g., 4-12
hours). Monitor the reaction progress using an appropriate technique like Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Causality: The elevated temperature increases the reaction rate and helps to overcome
the activation energy barrier of the reaction.

o Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.
Neutralize the acid catalyst by carefully adding a base, such as a saturated solution of
sodium bicarbonate, until effervescence ceases.

o Causality: Neutralization quenches the reaction and converts the acid catalyst into a salt,
facilitating its removal from the organic product.

 Purification: Extract the product into an organic solvent (e.g., ethyl acetate), wash the
organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under
reduced pressure. The resulting crude product can be further purified by column
chromatography.

o Causality: This standard liquid-liquid extraction and purification process removes residual
water, salts, and unreacted starting materials to yield the pure ester.

Potential Applications in Research and
Development

While specific applications for Methyl 4-methylmorpholine-2-carboxylate are not extensively
documented, its structural features suggest significant potential as a valuable intermediate.

o Chiral Building Block: As a derivative of an a-amino acid, the molecule is chiral.
Enantiomerically pure forms could serve as key building blocks in the asymmetric synthesis

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b11783295/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-4-methylmorpholine-2-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11783295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

of complex molecules, particularly active pharmaceutical ingredients (APIS)[1].

» Scaffold for Medicinal Chemistry: The morpholine ring is a "privileged scaffold" in drug
discovery, known for improving the pharmacokinetic properties (e.g., solubility, metabolic
stability) of drug candidates. This compound could be used as a starting point for creating
libraries of novel compounds for screening against various biological targets.

 Intermediate for Agrochemicals: N-methylmorpholine, a related compound, is a building
block for pesticides and herbicides[4]. The functional handles on Methyl 4-
methylmorpholine-2-carboxylate allow for further chemical modifications to develop new
agrochemical agents.

Safety and Handling Protocols

Proper handling of any chemical reagent is paramount for laboratory safety. The following
guidelines are based on the hazard classifications for this compound and general practices for
morpholine derivatives.

GHS Hazard Classification

According to data available on PubChem, Methyl 4-methylmorpholine-2-carboxylate is
associated with the following hazard statements:

o H315: Causes skin irritation[2].
e H319: Causes serious eye irritation[2].

e H335: May cause respiratory irritation[2].

Recommended Handling Procedures

Given the potential for irritation, the following personal protective equipment (PPE) and
engineering controls are mandatory:

» Engineering Controls: All manipulations should be conducted inside a certified chemical
fume hood to prevent inhalation of vapors or aerosols[5][6]. Eyewash stations and safety
showers must be readily accessible[7].
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» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield[5].

o Hand Protection: Use chemically resistant gloves (e.g., nitrile) and change them
immediately if contamination occurs[5].

o Skin and Body Protection: Wear a lab coat. For larger quantities, additional protective
clothing may be necessary|[6].

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area[5]. Keep
away from strong oxidizing agents and acids[6].

o First Aid:

o In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and
seek medical attention[5].

o In case of skin contact: Wash off immediately with soap and plenty of water[5].

o If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen and seek
medical attention[5].

Conclusion

Methyl 4-methylmorpholine-2-carboxylate is a specialized chemical compound with
significant potential as an intermediate in synthetic organic chemistry. Its defined molecular
weight of 145.16 g/mol and distinct physicochemical properties make it a valuable tool for
researchers. While its direct applications are still emerging, its structural analogy to other high-
value morpholine-based building blocks suggests a promising role in the development of novel
pharmaceuticals and specialty chemicals. Adherence to stringent safety protocols is essential
when handling this compound to mitigate its irritant properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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